Cas no 25308-62-7 (Methyl 1-Phenanthroate)
Methyl 1-Phenanthroate structure
Product Name:Methyl 1-Phenanthroate
CAS No:25308-62-7
MF:C16H12O2
MW:236.265284538269
CID:272871
PubChem ID:284067
Update Time:2025-04-19
Methyl 1-Phenanthroate Chemical and Physical Properties
Names and Identifiers
-
- 1-Phenanthrenecarboxylicacid, methyl ester
- methyl phenanthrene-1-carboxylate
- Methyl 1-phenanthrenecarboxylate
- Methyl1-phenanthroate
- Phenanthren-1-carbonsaeure-methylester
- phenanthrene-1-carboxylic acid methyl ester
- NSC139678
- NSC-139678
- SCHEMBL9485623
- Methyl 1-Phenanthroate
- 1-phenanthrenecarboxylic acid methyl ester
- WCKSMVOOLJCPKJ-UHFFFAOYSA-N
- 25308-62-7
- DTXSID10300881
-
- Inchi: 1S/C16H12O2/c1-18-16(17)15-8-4-7-13-12-6-3-2-5-11(12)9-10-14(13)15/h2-10H,1H3
- InChI Key: WCKSMVOOLJCPKJ-UHFFFAOYSA-N
- SMILES: O(C)C(C1C=CC=C2C=1C=CC1C=CC=CC2=1)=O
Computed Properties
- Exact Mass: 236.08400
- Monoisotopic Mass: 236.084
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 312
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.7
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- Density: 1.208
- Boiling Point: 405.4°C at 760 mmHg
- Flash Point: 194.3°C
- Refractive Index: 1.677
- PSA: 26.30000
- LogP: 3.77960
Methyl 1-Phenanthroate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M627830-25mg |
Methyl 1-Phenanthroate |
25308-62-7 | 25mg |
$230.00 | 2023-05-17 | ||
| TRC | M627830-50mg |
Methyl 1-Phenanthroate |
25308-62-7 | 50mg |
$431.00 | 2023-05-17 | ||
| TRC | M627830-100mg |
Methyl 1-Phenanthroate |
25308-62-7 | 100mg |
$ 800.00 | 2023-09-06 | ||
| TRC | M627830-250mg |
Methyl 1-Phenanthroate |
25308-62-7 | 250mg |
$1780.00 | 2023-05-17 |
Methyl 1-Phenanthroate Related Literature
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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